Cas no 1805352-79-7 (5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1805352-79-7
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4808672
• Update Time: 2025-10-22

5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-1-3-2-13-7(12)5(9)4(3)6(10)11/h2,6H,1H2
• InChI Key： YLZAJDALSYWXOQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805352-79-7)

5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805352-79-7) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, chloro, difluoromethyl, and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in halogenated pyridines stems from their versatility in medicinal chemistry. Researchers are increasingly exploring compounds like 5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine due to their potential applications in targeting resistant pathogens and modulating enzyme activity. Recent studies highlight its role in the design of next-generation small-molecule therapeutics, aligning with the industry's focus on precision medicine and personalized treatment strategies.

From a synthetic perspective, CAS No. 1805352-79-7 offers distinct advantages. The presence of multiple halogen atoms enables selective functionalization, making it a preferred choice for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations. This aligns with the pharmaceutical industry's demand for efficient, scalable synthetic routes. Moreover, the difluoromethyl group enhances metabolic stability—a key consideration in drug design—addressing common challenges like rapid clearance in vivo.

Environmental and regulatory trends have also influenced the adoption of 5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine. With increasing emphasis on green chemistry, researchers are optimizing its synthesis to minimize waste and hazardous byproducts. Innovations in catalytic systems and solvent-free reactions are being explored to improve the sustainability profile of this intermediate, reflecting broader industry shifts toward eco-friendly manufacturing.

Analytical characterization of CAS No. 1805352-79-7 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, which is paramount given the compound's role in high-value applications. Recent advancements in AI-driven molecular modeling have further accelerated its study, enabling researchers to predict reactivity and optimize synthetic pathways computationally before laboratory experimentation.

In agrochemical applications, derivatives of 5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine have shown promise as precursors for crop protection agents. Its halogen-rich structure contributes to the development of compounds with enhanced pest selectivity and reduced environmental persistence. This resonates with current agricultural demands for safer, more targeted solutions that align with global food security initiatives.

Supply chain dynamics for CAS No. 1805352-79-7 reflect its niche status. While production scales remain limited due to its specialized nature, custom synthesis providers are increasingly offering this compound to meet rising R&D demand. Storage recommendations typically emphasize protection from light and moisture to maintain stability, with handling protocols prioritizing standard laboratory safety measures.

Future research directions for 5-(Bromomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine may explore its utility in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in innovative drug design and development pipelines worldwide.